Cas no 112642-39-4 (2H-1-Benzopyran-8-propanoicacid,6-[[2,2-dimethyl-3-(1-methylethenyl)cyclobutyl]methyl]-3,4,6,7-tetrahydro-5-hydroxy-2,3-dimethyl-6-(3-methyl-2-butenyl)-4,7-dioxo-b-pentyl- (9CI))

• Product Name: 2H-1-Benzopyran-8-propanoicacid,6-[[2,2-dimethyl-3-(1-methylethenyl)cyclobutyl]methyl]-3,4,6,7-tetrahydro-5-hydroxy-2,3-dimethyl-6-(3-methyl-2-butenyl)-4,7-dioxo-b-pentyl- (9CI)
• CAS No: 112642-39-4
• MF: C₃₄O₆
• MW: 504.360208511353
• CID: 210762
• Update Time: 2025-04-19

2H-1-Benzopyran-8-propanoicacid,6-[[2,2-dimethyl-3-(1-methylethenyl)cyclobutyl]methyl]-3,4,6,7-tetrahydro-5-hydroxy-2,3-dimethyl-6-(3-methyl-2-butenyl)-4,7-dioxo-b-pentyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-8-propanoicacid,6-[[2,2-dimethyl-3-(1-methylethenyl)cyclobutyl]methyl]-3,4,6,7-tetrahydro-5-hydroxy-2,3-dimethyl-6-(3-methyl-2-butenyl)-4,7-dioxo-b-pentyl- (9CI)
• Caloverticillicacid A
• 2H-1-Benzopyran-8-propanoicacid,6-[[2,2-dimethyl-3-(1-methylethenyl)cyclobutyl]methyl]-3,4,6,7-tetrahydro-5-hydroxy-2,3-dimet

• Inchi： 1S/C34O6/c1-10-11-12-13-23(16-26(35)36)27-30-28(29(37)21(6)22(7)40-30)32(39)34(31(27)38,15-14-19(2)3)18-24-17-25(20(4)5)33(24,8)9/b27-23+
• InChI Key： GFOAKQPCNJESFE-SLEBQGDGSA-N
• SMILES： [C][C][C][C][C][C](C1C(=O)C([C][C]2C([C])([C])[C](C(=[C])[C])[C]2)([C]/[C]=C(\[C])/[C])C([O])=C2C=1O[C]([C](C2=O)[C])[C])[C]C(=O)[O] |^1:0,5,11,13,14,15,18,21,23,24,26,30,31,34,35,39,^4:1,2,3,4,10,17,19,20,36|

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines